Cas no 108701-18-4 (3-[(E)-2-(7-bromoquinolin-2-yl)ethenyl]benzaldehyde)

• Product Name: 3-[(E)-2-(7-bromoquinolin-2-yl)ethenyl]benzaldehyde
• CAS No: 108701-18-4
• MF: C₁₈H₁₂BrNO
• MW: 338.19798374176
• CID: 1186310
• PubChem ID: 53412000
• Update Time: 2025-04-20

3-[(E)-2-(7-bromoquinolin-2-yl)ethenyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[(E)-2-(7-bromoquinolin-2-yl)ethenyl]benzaldehyde
• 3-[(E)-2-(7-Bromoquinolin-2-yl)vinyl]benzaldehyde
• benzaldehyde, 3-[(E)-2-(7-bromo-2-quinolinyl)ethenyl]-
• Benzaldehyde, 3-[2-(7-bromo-2-quinolinyl)ethenyl]-
• LogP
• 3-[2-(7-bromo-2-quinolinyl)ethenyl]Benzaldehyde
• 3-[2-(7-bromoquinolin-2-yl)ethenyl]benzaldehyde
• DA-20117
• 108701-18-4
• DTXSID00696528

• Inchi： 1S/C18H12BrNO/c19-16-7-5-15-6-9-17(20-18(15)11-16)8-4-13-2-1-3-14(10-13)12-21/h1-12H
• InChI Key： FWCRMZVZNKJVJV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC=C(C=CC3C=CC=C(C=O)C=3)N=C2C=1

Computed Properties

• Exact Mass: 337.01026
• Monoisotopic Mass: 337.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 4.6

Experimental Properties

• Density: 1.484
• Boiling Point: 493.2°C at 760 mmHg
• Flash Point: 252.1°C
• Refractive Index: 1.762
• PSA: 29.96
• LogP: 4.98020